Cas no 7143-37-5 (1-Butanesulfonamide,N-(4-chlorophenyl)-)

1-Butanesulfonamide,N-(4-chlorophenyl)- structure
7143-37-5 structure
Product Name:1-Butanesulfonamide,N-(4-chlorophenyl)-
CAS No:7143-37-5
MF:C10H14ClNO2S
MW:247.74166059494
CID:564661
PubChem ID:237757
Update Time:2025-04-19

1-Butanesulfonamide,N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanesulfonamide,N-(4-chlorophenyl)-
    • N-(4-chlorophenyl)butane-1-sulfonamide
    • Butan-1-sulfonsaeure-(4-chlor-anilid)
    • butane-1-sulfonic acid-(4-chloro-anilide)
    • Butansulfonsaeure-< 4-chlor-anilid>
    • 7143-37-5
    • NSC41557
    • DTXSID30991795
    • NSC-41557
    • AKOS003320899
    • N-(4-chlorophenyl)-1-butanesulfonamide
    • Inchi: 1S/C10H14ClNO2S/c1-2-3-8-15(13,14)12-10-6-4-9(11)5-7-10/h4-7,12H,2-3,8H2,1H3
    • InChI Key: UVUXTNKGBCHPKC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NS(CCCC)(=O)=O

Computed Properties

  • Exact Mass: 247.04352
  • Monoisotopic Mass: 247.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.294
  • Boiling Point: 354.7°C at 760 mmHg
  • Flash Point: 168.3°C
  • Refractive Index: 1.567
  • PSA: 46.17
  • LogP: 4.03560
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